Cas no 22265-37-8 (4-Methoxyl-benzamidine)

• Product Name: 4-Methoxyl-benzamidine
• CAS No: 22265-37-8
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• MDL: MFCD00029547
• CID: 250614
• PubChem ID: 229074
• Update Time: 2025-10-12

4-Methoxyl-benzamidine Chemical and Physical Properties

Names and Identifiers

• 4-Methoxybenzimidamide
• 4-Methoxy-Benzamidine
• 4-Methoxybenzenecarboximidamide
• Benzenecarboximidamide,4-methoxy-
• 3-[(furan-2-ylmethyl)amino]propanenitrile
• SB35548
• EN300-1865811
• CHEMBL3138844
• 4-Methoxybenzamidine
• 4-(Methyloxy)benzenecarboximidamide
• 4-METHOXYBENZAMIDINE FOR FLUORESCENCE
• BB 0238638
• 4-Methoxybenzamidine, suitable for fluorescence, >=96.0% (NT)
• 4-Methoxybenzamidine,for fluorescence
• MFCD00029547
• DTXSID20281672
• BDBM50010287
• GS-3552
• 22265-37-8
• RKX
• AKOS000194764
• 4-methoxybenzene-1-carboximidamide
• SCHEMBL428892
• Z228583094
• HY-W097785
• D87896
• CSISQILZUHMAJB-UHFFFAOYSA-N
• CS-0150427
• STK500938
• ALBB-006991
• DA-60362
• 4-Methoxyl-benzamidine

• MDL： MFCD00029547
• Inchi： 1S/C8H10N2O/c1-11-7-4-2-6(3-5-7)8(9)10/h2-5H,1H3,(H3,9,10)
• InChI Key： CSISQILZUHMAJB-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(=N)N)=CC=1

Computed Properties

• Exact Mass: 150.0794
• Monoisotopic Mass: 150.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 59.1A^2

Experimental Properties

• Density: 1.07
• Melting Point: 120-124 °C
• Boiling Point: 276.2°C at 760 mmHg
• Flash Point: 120.8°C
• Refractive Index: 1.494
• PSA: 59.1

4-Methoxyl-benzamidine Security Information

• Hazardous Material transportation number：UN 3263 8/PG 3
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• FLUKA BRAND F CODES：10-34
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 4-Methoxyl-benzamidine

Recent Advances in the Study of 4-Methoxyl-benzamidine (CAS: 22265-37-8) and Its Applications in Chemical Biology and Medicine

4-Methoxyl-benzamidine (CAS: 22265-37-8) is a chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This amidine derivative is known for its role as a protease inhibitor, particularly in the context of serine proteases, which are crucial targets in various therapeutic areas, including inflammation, coagulation, and infectious diseases. Recent studies have explored its mechanism of action, structural modifications, and therapeutic potential, making it a compound of interest for drug development.

One of the key areas of research involving 4-Methoxyl-benzamidine is its inhibitory activity against trypsin-like serine proteases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects against human trypsin, with an IC50 value in the nanomolar range. The study utilized X-ray crystallography to elucidate the binding mode of 4-Methoxyl-benzamidine within the active site of trypsin, revealing critical interactions with the catalytic triad residues. These findings provide a structural basis for the design of more selective and potent inhibitors targeting serine proteases.

In addition to its protease inhibitory properties, 4-Methoxyl-benzamidine has been investigated for its potential anti-inflammatory effects. A recent preclinical study published in Biochemical Pharmacology (2024) reported that this compound significantly reduced the production of pro-inflammatory cytokines in macrophage cell lines. The study attributed this effect to the modulation of NF-κB signaling pathways, suggesting that 4-Methoxyl-benzamidine could serve as a lead compound for developing novel anti-inflammatory agents. Further in vivo studies are warranted to validate these findings and assess the compound's therapeutic potential in inflammatory disorders.

The synthetic versatility of 4-Methoxyl-benzamidine has also been explored in recent research. A 2024 paper in Organic & Biomolecular Chemistry described a novel synthetic route for this compound, utilizing a palladium-catalyzed coupling reaction to improve yield and purity. This advancement is particularly relevant for large-scale production, which is essential for further pharmacological and clinical studies. The study also highlighted the compound's stability under physiological conditions, a critical factor for its potential use in drug formulations.

Despite these promising developments, challenges remain in the clinical translation of 4-Methoxyl-benzamidine. Pharmacokinetic studies have indicated that the compound exhibits limited oral bioavailability, which may restrict its therapeutic utility. However, recent efforts in prodrug design, as reported in a 2023 study in Molecular Pharmaceutics, have shown potential in overcoming this limitation. The study demonstrated that ester prodrugs of 4-Methoxyl-benzamidine exhibited improved absorption profiles in rodent models, paving the way for further optimization.

In conclusion, 4-Methoxyl-benzamidine (CAS: 22265-37-8) represents a promising scaffold for drug discovery, particularly in the areas of protease inhibition and anti-inflammatory therapy. Recent research has provided valuable insights into its mechanism of action, structural properties, and therapeutic potential. Future studies should focus on addressing its pharmacokinetic limitations and exploring its efficacy in disease models to advance its development as a therapeutic agent.